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Overview
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Compound Focus: Azaconazole

CAS No.: 60207-31-0

Cat. No.: S519984

The core stability information for azaconazele is summarized in the table below.

Property Description / Value Significance /| Condition
General Stable to light under normal storage Indicates robust thermal and light
Stability conditions; stable at temperatures up to stability under standard handling.

220 °C. [1] [2]

Stability in Not stable. [1] [2] A critical constraint for solvent
Ketonic selection in experimental design.
Solvents

Melting Point 109.9-112.6 °C. [1] [3] A key physical characteristic for

identifying the pure compound.

Water Solubility 300 mg/L at 20 °C. [1] [3] Classified as moderately soluble,
informing formulation and dissolution
protocols.

Experimental Design & Troubleshooting Guide
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Based on the available data, here are key considerations for designing experiments and troubleshooting

issues with azaconazole.

Solvent Selection and Handling

¢ Avoid Ketonic Solvents: The primary, explicitly stated instability of azaconazole is in ketonic
solvents. [1] [2] Solvents like acetone should be avoided in formulations or during sample preparation.

¢ Recommended Storage: The compound should be stored in a cool place, with recommendations for
2 - 8°C or 0-6 °C. [1] [4] Opened containers must be tightly sealed and kept upright to prevent
leakage and degradation. [4]

Safety and Regulatory Considerations

o Safety Profile: Azaconazole is classified as harmful and carries hazard codes Xn. [1] [2] It may be
harmful if swallowed, in contact with skin, or if inhaled, and can cause serious eye irritation. [4]

e Personal Protective Equipment (PPE): Handling requires wearing protective gloves, clothing,
and eyelface protection. [4]

¢ Regulatory Status: Please note that azaconazole is not approved according to EC Regulation
1107/20009. [3]

Proposed Workflow for Stability Assessment

Given the lack of specific protocols for azaconazole, the following diagram outlines a general experimental

workflow you can adapt to systematically investigate its stability.
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The specific analytical techniques referenced, such as HPL.C and LC-MS/MS, are well-established methods

for analyzing similar compounds and would be appropriate for this task. [5]

Key Takeaways for Researchers

e Solvent Choice is Critical: The most definitive stability information is to avoid ketonic solvents

entirely.
¢ Leverage Known Properties: Use the provided data on melting point and solubility as benchmarks

during experimentation.
e Adopt a Systematic Workflow: Employ the proposed stability assessment workflow to generate the

specific data needed for your formulations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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2. Cas 60207-31-0, Azaconazole | lookchem [lookchem.com]

3. Azaconazole - AERU - University of Hertfordshire [sitem.herts.ac.uk]

4. Azaconazole | C12H11CI2N302 | 678080 | 60207-31-0 [hpc-standards.us]

5. Triazoles in the environment: An update on sample ... [sciencedirect.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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